Cas no 1261477-79-5 (Methyl 3-(2'-(difluoromethyl)-5'-methoxyphenyl)propionate)

• Product Name: Methyl 3-(2'-(difluoromethyl)-5'-methoxyphenyl)propionate
• CAS No: 1261477-79-5
• MF: C₁₂H₁₄F₂O₃
• MW: 244.234570980072
• CID: 4985183
• Update Time: 2025-09-21

Methyl 3-(2'-(difluoromethyl)-5'-methoxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2'-(difluoromethyl)-5'-methoxyphenyl)propionate

• Inchi： 1S/C12H14F2O3/c1-16-9-4-5-10(12(13)14)8(7-9)3-6-11(15)17-2/h4-5,7,12H,3,6H2,1-2H3
• InChI Key： UHVPEZUTTNIYSX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CCC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 246
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3-(2'-(difluoromethyl)-5'-methoxyphenyl)propionate

Methyl 3-(2'-(difluoromethyl)-5'-methoxyphenyl)propionate (CAS No. 1261477-79-5): An Overview

Methyl 3-(2'-(difluoromethyl)-5'-methoxyphenyl)propionate (CAS No. 1261477-79-5) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has garnered attention for its potential in developing novel drugs and advanced materials.

The chemical structure of Methyl 3-(2'-(difluoromethyl)-5'-methoxyphenyl)propionate includes a difluoromethyl group and a methoxyphenyl moiety, which contribute to its distinct properties. The difluoromethyl group enhances the compound's metabolic stability and bioavailability, while the methoxyphenyl moiety imparts specific biological activities. These features make it an attractive candidate for various applications in medicinal chemistry and beyond.

Recent studies have highlighted the potential of Methyl 3-(2'-(difluoromethyl)-5'-methoxyphenyl)propionate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising lead for the treatment of inflammatory diseases such as arthritis and asthma. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory effects, Methyl 3-(2'-(difluoromethyl)-5'-methoxyphenyl)propionate has shown promise in cancer research. A study conducted at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for preventing tumor growth and metastasis.

The versatility of Methyl 3-(2'-(difluoromethyl)-5'-methoxyphenyl)propionate extends beyond pharmaceutical applications. In materials science, this compound has been explored for its use in the synthesis of advanced polymers and coatings. Its unique chemical structure allows for the creation of materials with enhanced mechanical properties and improved thermal stability. For example, a recent study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer matrices significantly enhances their tensile strength and durability.

The synthesis of Methyl 3-(2'-(difluoromethyl)-5'-methoxyphenyl)propionate has been optimized to ensure high yields and purity. Various synthetic routes have been developed, including those involving Grignard reactions and transition metal-catalyzed cross-coupling reactions. These methods provide efficient pathways for large-scale production, making the compound accessible for both research and industrial applications.

In conclusion, Methyl 3-(2'-(difluoromethyl)-5'-methoxyphenyl)propionate (CAS No. 1261477-79-5) is a multifaceted compound with a wide range of applications in pharmaceutical research, materials science, and organic synthesis. Its unique chemical structure confers valuable properties that make it an attractive candidate for developing new therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.